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Compound of Interest

Compound Name: 1,3-Difluoro-2-propanol

Cat. No.: B128796

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 1,3-Difluoro-2-propanol (CAS No: 453-13-4). Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

1,3-Difluoro-2-propanol is a flammable liquid that requires careful handling.[1] Its properties
are summarized in the table below for easy reference.

Property Value

Molecular Formula CsHeF20][2][3]

Molecular Weight 96.08 g/mol [3][4]

Appearance Clear yellow to brownish liquid[2]
Boiling Point 54-55 °C at 34 mmHg[2][5]
Density 1.24 g/mL at 25 °C[2][5]

Flash Point 42 °C (107.6 °F) - closed cup[4]
Refractive Index n20/D 1.373[2][5]

Storage Class 3 - Flammable liquids[4]
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Hazard Identification and Safety Precautions

1,3-Difluoro-2-propanol is classified as a hazardous chemical.[1] The primary hazards are

summarized below, along with mandatory personal protective equipment (PPE).

Hazard

. GHS Pictogram Signal Word Hazard Statements
Classification
Flammable liquids ) H226: Flammable
() Warning o
(Category 3) liquid and vapor[3][4]
Skin irritation ] H315: Causes skin
Warning o
(Category 2) irritation[3][4]
Eye irritation ] H319: Causes serious
Warning o
(Category 2) eye irritation[1][4]
Specific target organ
o i H335: May cause
toxicity — Single ] ) o
Warning respiratory irritation[1]
exposure (Category 4]
3), Respiratory system
Acute toxicity, Oral ) H302: Harmful if
Warning
(Category 4) swallowed[3]
Acute toxicity, Dermal ] H312: Harmful in
Warning

(Category 4)

contact with skin[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following PPE must be worn at all times when
handling 1,3-Difluoro-2-propanol:

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[6]

» Hand Protection: Wear appropriate chemical-resistant gloves.[6] It is crucial to inspect gloves
for any signs of degradation before use.[6]

o Skin and Body Protection: A lab coat or chemical-resistant apron, long pants, and closed-toe
shoes are required to prevent skin contact.[6]
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Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if working in areas with poor ventilation or when exposure limits may be exceeded.
[1] A dust mask type N95 (US) or a type ABEK (EN14387) respirator filter is recommended.

[4]

Experimental Protocols
Handling Protocol

Ventilation: Always handle 1,3-Difluoro-2-propanol in a well-ventilated area, preferably
within a chemical fume hood.[6]

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1][7] Use only non-sparking tools.[1]

Dispensing: When transferring the liquid, do so slowly to minimize splashing.

Avoid Inhalation: Avoid breathing vapors or mists.[1]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[8]

Hygiene: Wash hands thoroughly after handling.[1][8] Do not eat, drink, or smoke in the work
area.[1]

Storage Protocol

Container: Store in a tightly closed container.[7][8]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2]

[8]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong
reducing agents, acid anhydrides, and acid chlorides.[1]

Security: Store in a locked-up area accessible only to authorized personnel.[7]
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Spill and Emergency Procedures

Spill Containment: In case of a spill, immediately remove all sources of ignition.[1]
Ventilation: Ensure adequate ventilation.

Absorption: Absorb the spill with an inert, non-combustible material such as sand, silica gel,
or a universal binder.[1][8]

Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[1]

First Aid - Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids. Seek medical attention.[1]

First Aid - Skin Contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing. Seek medical attention if irritation persists.[1]

First Aid - Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1]

First Aid - Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek
immediate medical attention.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and storage of 1,3-

Difluoro-2-propanol.
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Safe Handling and Storage Workflow for 1,3-Difluoro-2-propanol

Preparation

Review SDS and Protocols

Ensure Proper Ventilation
(Fume Hood)

Don Personal Protective
Equipment (PPE)

Proceed to Handling

Han'iiling

Receive and Inspect Chemical

Ground and Bond Containers

Dispense Chemical
(Use Non-Sparking Tools)

Perform Experiment

\\‘\\nﬁ‘Expusure

Complete Experiment Store Remaining Chem\ca\\\\lf Spill
= Emergency-Procedures

Post-Handling Storage / .
Personnel Exposure

’ Decontaminate Work Area ‘ ’ Store in Tightly Closed Contamer‘
’ Administer First Aid ‘

Seek Medical Attention

" Place in Designated Flammable . A . .
Dispose of Waste Properly Storage Area (Cool, Dry, Ventilated) Evacuate and Ventilate Contain with Inert Material Collect and Dispose
Remove and Store PPE ‘ Segregatehjﬁg:i!;:ompanble

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,3-Difluoro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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